Cas no 1053656-43-1 (2-tert-Butyloxycarbonylaminomethyl-5-methyl-1,3,4oxadiazole)
1053656-43-1 structure
Product Name:2-tert-Butyloxycarbonylaminomethyl-5-methyl-1,3,4oxadiazole
CAS No:1053656-43-1
MF:C9H15N3O3
MW:213.233701944351
MDL:MFCD10568222
CID:1029099
PubChem ID:57366760
Update Time:2025-04-20
2-tert-Butyloxycarbonylaminomethyl-5-methyl-1,3,4oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl ((5-methyl-1,3,4-oxadiazol-2-yl)methyl)carbamate
- tert-butyl N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]carbamate
- (tert-butoxy)-N-[(5-methyl(1,3,4-oxadiazol-2-yl))methyl]carboxamide
- 2-TERT-BUTYLOXYCARBONYLAMINOMETHYL-5-METHYL-[1,3,4]OXADIAZOLE
- AG-B-92121
- AK136803
- CTK7G9254
- KB-122844
- KB-60737
- SBB094802
- YWHPJNAIBYICPH-UHFFFAOYSA-N
- tert-butyl((5-methyl-1,3,4-oxadiazol-2-yl)methyl)carbamate
- DTXSID70724463
- 1053656-43-1
- SCHEMBL22730776
- DB-014996
- tert-Butyl [(5-methyl-1,3,4-oxadiazol-2-yl)methyl]carbamate
- MFCD10568222
- tert-butyl (5-methyl-1,3,4-oxadiazol-2-yl)methylcarbamate
- 2-tert-Butyloxycarbonylaminomethyl-5-methyl-1,3,4oxadiazole
-
- MDL： MFCD10568222
- Inchi： 1S/C9H15N3O3/c1-6-11-12-7(14-6)5-10-8(13)15-9(2,3)4/h5H2,1-4H3,(H,10,13)
- InChI Key： YWHPJNAIBYICPH-UHFFFAOYSA-N
- SMILES： O(C(NCC1=NN=C(C)O1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 213.11134135g/mol
- Monoisotopic Mass: 213.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 77.2Ų
2-tert-Butyloxycarbonylaminomethyl-5-methyl-1,3,4oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038323-1g |
tert-Butyl ((5-methyl-1,3,4-oxadiazol-2-yl)methyl)carbamate |
1053656-43-1 | 95% | 1g |
$400.00 | 2023-09-04 | |
| TRC | T114080-250mg |
2-tert-Butyloxycarbonylaminomethyl-5-methyl-[1,3,4]oxadiazole |
1053656-43-1 | 250mg |
$ 395.00 | 2022-06-03 | ||
| TRC | T114080-500mg |
2-tert-Butyloxycarbonylaminomethyl-5-methyl-[1,3,4]oxadiazole |
1053656-43-1 | 500mg |
$ 650.00 | 2022-06-03 | ||
| abcr | AB302978-1 g |
2-tert-Butyloxycarbonylaminomethyl-5-methyl-[1,3,4]oxadiazole; 95% |
1053656-43-1 | 1 g |
€231.20 | 2023-07-20 | ||
| abcr | AB302978-5 g |
2-tert-Butyloxycarbonylaminomethyl-5-methyl-[1,3,4]oxadiazole; 95% |
1053656-43-1 | 5 g |
€761.60 | 2023-07-20 | ||
| Chemenu | CM277119-1g |
tert-Butyl ((5-methyl-1,3,4-oxadiazol-2-yl)methyl)carbamate |
1053656-43-1 | 95% | 1g |
$408 | 2023-02-19 | |
| abcr | AB302978-1g |
2-tert-Butyloxycarbonylaminomethyl-5-methyl-[1,3,4]oxadiazole, 95%; . |
1053656-43-1 | 95% | 1g |
€231.20 | 2025-04-22 | |
| abcr | AB302978-5g |
2-tert-Butyloxycarbonylaminomethyl-5-methyl-[1,3,4]oxadiazole, 95%; . |
1053656-43-1 | 95% | 5g |
€761.60 | 2025-04-22 | |
| Ambeed | A228578-5g |
tert-Butyl ((5-methyl-1,3,4-oxadiazol-2-yl)methyl)carbamate |
1053656-43-1 | 95+% | 5g |
$692.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657333-1g |
Tert-butyl ((5-methyl-1,3,4-oxadiazol-2-yl)methyl)carbamate |
1053656-43-1 | 98% | 1g |
￥1705.00 | 2024-08-09 |
2-tert-Butyloxycarbonylaminomethyl-5-methyl-1,3,4oxadiazole Related Literature
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
1053656-43-1 (2-tert-Butyloxycarbonylaminomethyl-5-methyl-1,3,4oxadiazole) Related Products
- 942034-89-1(tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate)
- 1219838-72-8(tert-Butyl N-1-(1,3,4-Oxadiazol-2-yl)ethylcarbamate)
- 1053656-49-7({2-5-(tert-Butoxycarbonylaminomethyl)-1,3,4oxa-diazol-2-yl-ethyl}-carbamic acid tert-butyl ester)
- 1934899-83-8(tert-butyl N-{5-(difluoromethyl)-1,3,4-oxadiazol-2-ylmethyl}carbamate)
- 716329-44-1(Carbamic acid,[(1R)-1-(1,3,4-oxadiazol-2-yl)ethyl]-, 1,1-dimethylethyl ester (9CI))
- 1402672-89-2(5-({(tert-butoxy)carbonylamino}methyl)-1,3,4-oxadiazole-2-carboxylic acid)
- 716329-43-0(Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent